Cas no 55749-84-3 (Pyrimidine, 4,6-dimethyl-2-[[(4-nitrophenyl)methyl]thio]-)

• Product Name: Pyrimidine, 4,6-dimethyl-2-[[(4-nitrophenyl)methyl]thio]-
• CAS No: 55749-84-3
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 1595266
• Update Time: 2024-09-11

Pyrimidine, 4,6-dimethyl-2-[[(4-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dimethyl-2-[[(4-nitrophenyl)methyl]thio]-
• 4,6-dimethyl-2-[(4-nitrophenyl)methylsulfanyl]pyrimidine

• Inchi： 1S/C13H13N3O2S/c1-9-7-10(2)15-13(14-9)19-8-11-3-5-12(6-4-11)16(17)18/h3-7H,8H2,1-2H3
• InChI Key： VRRVTSNVLDQZGZ-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C([N+]([O-])=O)C=C2)=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 275.07299

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 105-108 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 466.2±33.0 °C(Predicted)
• PSA: 68.92
• pka: 1.49±0.50(Predicted)